Cas no 2120399-28-0 (tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate)

• Product Name: tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate
• CAS No: 2120399-28-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD32766300
• CID: 5213081
• Update Time: 2025-11-02

tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate
• (1-Hydroxymethyl-cyclopropylmethyl)-methyl-carbamic acid tert-butyl ester

• MDL： MFCD32766300
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12(4)7-11(8-13)5-6-11/h13H,5-8H2,1-4H3
• InChI Key： IZURJIKPWJAKRH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1(CO)CC1)C

Additional information on tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate

Professional Introduction to Compound with CAS No. 2120399-28-0 and Product Name: tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate

The compound in question, identified by the CAS No. 2120399-28-0, is a specialized chemical entity with a complex molecular structure. The product name, tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate, provides detailed insight into its chemical composition, highlighting its functional groups and substituents. This introduction aims to explore the compound's properties, potential applications, and its relevance in contemporary chemical and pharmaceutical research.

At the core of understanding this compound lies its molecular architecture. The presence of a tert-butyl group suggests steric hindrance, which can influence reaction kinetics and selectivity. Additionally, the (1-(hydroxymethyl)cyclopropyl)methyl moiety introduces a cyclopropyl ring, known for its unique electronic and steric properties, while the (methyl)carbamate component indicates a urea-like functionality. Such structural features make this compound of significant interest in synthetic chemistry and drug development.

Recent advancements in medicinal chemistry have underscored the importance of structural diversity in drug design. The compound described here, with its intricate framework, could serve as a valuable scaffold for developing novel therapeutic agents. Specifically, the cyclopropyl ring has been implicated in various bioactivities, including antimicrobial and anti-inflammatory properties. Researchers have been exploring derivatives of this motif to enhance pharmacological efficacy while minimizing side effects.

In the realm of organic synthesis, this compound exemplifies the utility of multi-functionalized intermediates. The (methyl)carbamate group can act as a versatile handle for further derivatization, enabling the construction of more complex molecules. Such versatility is particularly valuable in industrial settings where rapid and efficient synthesis is paramount. The tert-butyl group, while providing steric bulk, also enhances solubility and stability under certain conditions, making it a preferred choice in many synthetic protocols.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. For instance, its structural motifs could be leveraged to design novel pesticides or specialty chemicals with tailored properties. The cyclopropyl ring, in particular, has been associated with enhanced binding affinity to biological targets, making it an attractive feature for drug discovery efforts.

From a research perspective, the synthesis of this compound presents both challenges and opportunities. The presence of multiple stereocenters requires careful optimization to achieve high enantiomeric purity. Advances in asymmetric synthesis have made such tasks more feasible, allowing researchers to access specific enantiomers with high fidelity. This is crucial for pharmaceutical applications where stereochemistry often dictates efficacy and safety profiles.

Moreover, the compound's reactivity profile has been studied in detail by several research groups. Notably, the (methyl)carbamate group can undergo various transformations, including hydrolysis, esterification, and condensation reactions, providing multiple pathways for structural diversification. These reactions are often catalyzed by transition metals or enzymes, offering greener alternatives to traditional synthetic methods.

The integration of computational chemistry has further accelerated the discovery process for this type of compound. Molecular modeling techniques allow researchers to predict bioactivity and optimize lead structures before experimental validation. Such computational approaches have become indispensable in modern drug discovery pipelines.

In conclusion, the compound with CAS No. 2120399-28-0 and the product name tert-butyl ((1-(hydroxymethyl)cyclopropyl)methyl)(methyl)carbamate represents a fascinating example of structural complexity meeting functional utility. Its potential applications in pharmaceuticals, agrochemicals, and material science are vast and promising. As research continues to evolve, this compound is likely to play a pivotal role in shaping future chemical innovations.